Cas no 2137470-29-0 (2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide)

• Product Name: 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide
• CAS No: 2137470-29-0
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 6295962
• PubChem ID: 165484915
• Update Time: 2025-10-16

2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide
• 2137470-29-0
• EN300-1130778
• 2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylpentanamide

• Inchi： 1S/C12H21N5O/c1-3-8(2)11(13)12(18)16-10-4-5-15-17(10)9-6-14-7-9/h4-5,8-9,11,14H,3,6-7,13H2,1-2H3,(H,16,18)
• InChI Key： QQAOVYWGMHZDPX-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85Ų

Additional information on 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide

Comprehensive Overview of 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide (CAS No. 2137470-29-0)

The compound 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide, identified by its CAS number 2137470-29-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an azetidine ring, a pyrazole moiety, and a branched alkyl chain, making it a promising candidate for drug discovery and therapeutic applications. Its molecular formula and precise stereochemistry contribute to its selective binding properties, which are critical for targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, given the rising prevalence of diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. The compound’s azetidine-pyrazole hybrid structure aligns with current trends in fragment-based drug design, where smaller, versatile building blocks are used to optimize drug efficacy and reduce off-target effects.

From a synthetic chemistry perspective, CAS 2137470-29-0 exemplifies advancements in green chemistry and catalytic methodologies. Its synthesis often involves microwave-assisted reactions or flow chemistry techniques, which minimize waste and improve yield—a priority for sustainable pharmaceutical manufacturing. The compound’s solubility and stability profiles are also key focus areas, as these properties directly impact its bioavailability and formulation feasibility.

The growing interest in personalized medicine and precision therapeutics has further elevated the relevance of 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide. Computational tools like AI-driven molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, accelerating the drug development pipeline. Additionally, its potential applications in bioconjugation and proteolysis-targeting chimeras (PROTACs) highlight its versatility beyond traditional small-molecule drugs.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its amino and amide functional groups offer sites for derivatization, enabling the creation of analogs with tailored properties. This adaptability is crucial for overcoming challenges such as drug resistance and metabolic instability, which are common hurdles in modern pharmacology.

In summary, 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylpentanamide (CAS 2137470-29-0) represents a convergence of innovation in medicinal chemistry and therapeutic development. Its multifaceted applications, coupled with cutting-edge synthetic and analytical techniques, position it as a valuable asset in the quest for next-generation treatments. As research progresses, this compound is likely to play a pivotal role in addressing complex health challenges while adhering to the principles of sustainability and efficiency in drug design.